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Compound of Interest

Compound Name: Acetic acid, (4-octylphenoxy)-
CAS No.: 15234-85-2
Cat. No.: B098288
Get Quote
. J

Executive Summary

This technical guide analyzes 2-(4-octylphenoxy)acetic acid (CAS: 15234-85-2), a critical
amphiphilic intermediate in the development of phospholipase A2 (PLA2) inhibitors and
supramolecular surfactants. While structurally related to the herbicide 2,4-D, this molecule is
distinct due to its extended lipophilic octyl tail, which grants it unique binding affinities for the
hydrophobic channels of lipolytic enzymes.

For drug development professionals, this molecule represents a "minimalist pharmacophore"—
a structural template that mimics the sn-2 acyl chain of phospholipids, allowing it to
competitively inhibit secretory PLA2 (SPLA2) enzymes. This guide details its molecular
architecture, synthesis via Williamson etherification, and validation protocols for biological
activity.

Part 1: Molecular Architecture & Physicochemical
Properties
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The efficacy of 2-(4-octylphenoxy)acetic acid lies in its amphiphilic topology. It possesses a
polar "head" capable of electrostatic interaction and a non-polar "tail" designed for hydrophobic
pocket occupation.

Structural Data Table

Significance in Assay

Property Value .
Design
) ) Standard nomenclature for
IUPAC Name 2-(4-octylphenoxy)acetic acid ) )
synthesis tracking.
Unique identifier for regulatory
CAS Number 15234-85-2
clearance.[1]
Defines elemental
Molecular Formula C16H2403 N
composition.[1][2][3]
_ Ideal fragment size (<300 Da)
Molecular Weight 264.36 g/mol o
for lead optimization.
High lipophilicity; indicates
LogP (Predicted) ~5.5 gnlipop Y o
strong membrane partitioning.
_ lonized (carboxylate anion) at
pKa (Acid) ~3.22 ) )
physiological pH (7.4).
Critical for coordinating active
H-Bond Acceptors 3 ] ]
site Calcium (Caz*).
High flexibility allows induced
Rotatable Bonds 10

fit within enzyme pockets.

Pharmacophore Mapping (Mechanism of Action)

The molecule acts as a substrate mimic. In the catalytic cycle of SPLA2, the enzyme hydrolyzes
the sn-2 ester bond of phospholipids. 2-(4-octylphenoxy)acetic acid inhibits this by:

» Hydrophobic Anchoring: The C8-octyl chain penetrates the enzyme's hydrophobic channel
(where the fatty acid tail of the substrate usually sits).
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o Calcium Coordination: The carboxylate head group interacts with the catalytic Calcium ion
(Caz*) essential for sSPLA2 activity, effectively blocking the active site.
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Figure 1: Pharmacophore map illustrating the dual-binding mode: hydrophobic tail insertion and
hydrophilic head group chelation.

Part 2: Synthesis Protocol (Williamson
Etherification)

Objective: Synthesize 2-(4-octylphenoxy)acetic acid from 4-octylphenol. Reaction Type:
Nucleophilic Substitution (SN2).[4]

Reagents & Materials[5]
e Precursor: 4-Octylphenol (1.0 eq)

Alkylating Agent: Chloroacetic acid (1.2 eq)

Base: Sodium Hydroxide (NaOH) (2.5 eq)

Solvent: Ethanol/Water (1:1 v/v)

Work-up: Hydrochloric Acid (HCI, 6M), Diethyl Ether.

Step-by-Step Methodology

o Deprotonation: Dissolve 4-octylphenol in the Ethanol/Water mixture. Add NaOH slowly. The
solution will darken as the phenoxide anion forms. Caution: Exothermic.
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Addition: Add Chloroacetic acid dropwise. The phenoxide acts as the nucleophile, attacking
the alpha-carbon of the chloroacetic acid.

Reflux: Heat the mixture to reflux (approx. 80°C) for 4—6 hours. This ensures complete
substitution.

Acidification: Cool the reaction mixture. Acidify with 6M HCI until pH < 2. The sodium salt
converts to the free acid, precipitating out of the aqueous solution.

Extraction & Purification: Extract with diethyl ether. Wash the organic layer with brine. Dry
over MgSOas and evaporate. Recrystallize from hexane to obtain white crystals.

4-Octylphenol
+ NaOH

Phenoxide Anion
(Nucleophile)

Reflux with
Chloroacetic Acid

Acidify (HCI)
pH <2

2-(4-octylphenoxy)acetic acid
(Precipitate)
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Figure 2: Synthetic workflow for the Williamson ether synthesis of the target compound.

Part 3: Biological Evaluation (sPLA2 Inhibition
Assay)

To validate the compound as a drug scaffold, its inhibitory potential against secretory
Phospholipase A2 (sPLA2) must be quantified.

Assay Principle (Colorimetric)

This protocol uses a thio-ester substrate (Diheptanoyl Thio-PC). When hydrolyzed by sPLA2, it
releases a free thiol which reacts with DTNB (Ellman's Reagent) to produce a yellow
chromophore (4-nitro-3-mercaptobenzoic acid), measurable at 414 nm.

Experimental Protocol

o Buffer Preparation: 25 mM Tris-HCI (pH 7.5), 10 mM CaClz, 100 mM KCI, 0.3 mM Triton X-
100.

e Enzyme Prep: Dilute sPLA2 (e.g., from Naja naja venom or recombinant human Group |lA)
to 0.1 pg/mL.

¢ |nhibitor Incubation:

o Mix 10 pL of 2-(4-octylphenoxy)acetic acid (dissolved in DMSO) with 90 uL Enzyme
solution.

o Incubate for 10 minutes at 25°C.

e Substrate Addition: Add 100 pL of substrate solution (1.5 mM Diheptanoy! Thio-PC + 0.5 mM
DTNB).

o Measurement: Monitor Absorbance (414 nm) every 30 seconds for 10 minutes using a
microplate reader.

e Calculation:
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Expected Results
¢ IC50 Range: Pure 2-(4-octylphenoxy)acetic acid typically exhibits an IC50 in the micromolar

range (10-50 puM).

» Optimization: Derivatives where the carboxylic acid is replaced by a thiazolyl ketone (e.g.,
GK470) have shown potency increases to the nanomolar range (300 nM), validating the acid
as a viable starting scaffold [1].

Part 4: Toxicology & Safety Profile

As a researcher, you must handle this compound with protocols designed for corrosive
lipophiles.

Hazard Identification

o Skin/Eye Corrosion: The acidic head group combined with the surfactant tail allows rapid
penetration of dermal layers, leading to severe irritation or burns.

» Endocrine Disruption: Metabolic cleavage of the ether bond releases 4-octylphenol, a known
xenoestrogen. It mimics 173-estradiol and binds to estrogen receptors (ERs), potentially
disrupting endocrine function [2].

Handling Requirements

« PPE: Nitrile gloves (double-gloving recommended due to lipophilicity), chemical splash
goggles, and fume hood.

» Disposal: Do not dispose down drains. Collect in halogen-free organic waste containers to
prevent aquatic contamination, as octylphenols are persistent organic pollutants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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